Cas no 5914-16-9 ((5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone)

• Product Name: (5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone
• CAS No: 5914-16-9
• MF: C₁₇H₁₄O₃
• MW: 266.291265010834
• CID: 1616565
• PubChem ID: 914500
• Update Time: 2025-04-21

(5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone
• Methanone, (5-hydroxy-2-methyl-3-benzofuranyl)(4-methylphenyl)-
• DTXSID80863650
• AKOS022128142
• CHEMBL601129
• GNF-Pf-1387
• 5914-16-9
• SMSF0009234
• STL325147
• SR-01000223148-1
• SR-01000223148
• CB00689
• AB00100612-01
• Oprea1_252339

• Inchi： 1S/C17H14O3/c1-10-3-5-12(6-4-10)17(19)16-11(2)20-15-8-7-13(18)9-14(15)16/h3-9,18H,1-2H3
• InChI Key： ADKYMHQFXZVDKW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C2C=CC(C)=CC=2)=O)C2C=C(C=CC1=2)O

Computed Properties

• Exact Mass: 266.09432
• Monoisotopic Mass: 266.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 4.1

Experimental Properties

• Density: 1.236
• Boiling Point: 434.2°C at 760 mmHg
• Flash Point: 216.4°C
• Refractive Index: 1.641
• PSA: 50.44